Cas no 726-17-0 (4-(4-Nitrobenzyl)aniline)

• Product name: 4-(4-Nitrobenzyl)aniline
• CAS No: 726-17-0
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 862569
• PubChem ID: 136560

4-(4-Nitrobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrobenzyl)aniline
• 4-[(4-nitrophenyl)methyl]aniline
• p-Nitro-p-aminodiphenylmethane
• 4-(4-Nitro-benzyl)-phenylamine
• NSC86679
• 4-Amino-4'-nitrodiphenylmethane
• NCIOpen2_005030
• SMR001560629
• XTAVQWSBKJAURD-UHFFFAOYSA-N
• p-Toluidine, .alpha.-(p-nitrophenyl)-
• 4-(4-nitrophenyl)methylaniline
• NSC 86679
• SCHEMBL2917313
• Benzenamine, 4-[(4-nitrophenyl)methyl]-
• NSC-86679
• CHEMBL1706106
• DTXSID40222921
• HMS3087C11
• Benzenamine, 4-((4-nitrophenyl)methyl)-
• MLS002694706
• 726-17-0

• Inchi： InChI=1S/C13H12N2O2/c14-12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)15(16)17/h1-8H,9,14H2
• InChI Key： XTAVQWSBKJAURD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CC2=CC=C(C=C2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 71.84000
• LogP: 3.87220